2-Bromo-3-fluoro-4,6-dimethylpyridine

• IUPAC Name: 2-bromo-3-fluoro-4,6-dimethylpyridine
• InChI: InChI=1S/C7H7BrFN/c1-4-3-5(2)10-7(8)6(4)9/h3H,1-2H3
• InChI Key: XGTUCLZAALROPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1F)Br)C
• Molecular Formula: C7H7BrFN
• DSSTOX Substance ID: DTXSID401273591
• Molecular Weight: 204.04 g/mol
• CAS RN: 1803611-84-8

Description

2-Bromo-3-fluoro-4,6-dimethylpyridine is a heterocyclic organic compound with the chemical formula C₇H₈BrFN . It belongs to the pyridine family and contains both bromine and fluorine substituents on the pyridine ring. The compound’s molecular weight is approximately 175.99 g/mol .

Synthesis Analysis

The synthesis of 2-Bromo-3-fluoro-4,6-dimethylpyridine involves the introduction of bromine and fluorine atoms onto the pyridine ring. While specific synthetic routes may vary, common methods include halogenation reactions (such as electrophilic aromatic substitution) or transition-metal-catalyzed cross-coupling reactions. Detailed synthetic procedures can be found in relevant literature .

Molecular Structure Analysis

The molecular structure of 2-Bromo-3-fluoro-4,6-dimethylpyridine consists of a six-membered pyridine ring with bromine and fluorine substituents at specific positions. The arrangement of atoms and bond angles can be visualized using molecular modeling software or X-ray crystallography data .

Chemical Reactions Analysis

2-Bromo-3-fluoro-4,6-dimethylpyridine can participate in various chemical reactions due to its functional groups. Potential reactions include nucleophilic substitutions, palladium-catalyzed cross-couplings, and other transformations. Researchers have explored its reactivity in the context of organic synthesis .

Physical And Chemical Properties Analysis

• Spectral Data : Analyze its infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS) spectra .

Scientific Research Applications

• High-Pressure Reactions : A study by Matsumoto, Ikemi-Kono, and Uchida (1978) found that 2-halogenopyridines, a category that includes compounds similar to 2-Bromo-3-fluoro-4,6-dimethylpyridine, react under high pressure with dimethyl acetylenedicarboxylate to produce adducts such as 9aH- and 4H-quinolizines. This indicates potential use in chemical synthesis under specific conditions (Matsumoto, Ikemi-Kono, & Uchida, 1978).

• Characterization of Acid Surfaces : Research by Corma, Rodellas, and Fornés (1984) involved adsorbing 2,6-dimethylpyridine on various surfaces, demonstrating the potential of pyridines in characterizing Lewis and Bronsted acid sites in materials like γ-Al2O3 and zeolites. This suggests possible applications in surface chemistry and materials science (Corma, Rodellas, & Fornés, 1984).

• Synthesis of Antioxidants : Wijtmans et al. (2004) synthesized a series of 6-substituted-2,4-dimethyl-3-pyridinols, showing the potential of pyridine derivatives in creating powerful phenolic antioxidants. This indicates the role of such compounds in pharmaceutical and biochemical research (Wijtmans et al., 2004).

• Solid Phase Peptide Synthesis : Rosenthal, Karlström, and Undén (1997) introduced the 2,4-dimethylpent-3-yloxycarbonyl (Doc) group as a new protecting group for tyrosine in peptide synthesis, showcasing the utility of pyridine derivatives in this field (Rosenthal, Karlström, & Undén, 1997).

• Antibacterial Agents : Reuman et al. (1995) explored the synthesis of 1-substituted 1,4-dihydro-4-oxo-7-pyridinyl-3-quinolinecarboxylic acids, demonstrating the antibacterial potential of pyridine derivatives, particularly against Staphylococcus aureus (Reuman et al., 1995).

• Nucleophilic Aromatic Substitution Studies : Abramovitch, Helmer, and Liveris (1968) investigated the kinetics of reactions of various halogeno-pyridines and -picolines, which could inform the design of reactions involving 2-Bromo-3-fluoro-4,6-dimethylpyridine (Abramovitch, Helmer, & Liveris, 1968).

• Synthesis of Fluorescent Chemosensors : Maity et al. (2018) developed pyrrolo[3,4-c]pyridine-based fluorescent chemosensors, indicating that pyridine derivatives can be effective in sensing applications, such as detecting metal ions in biological samples (Maity et al., 2018).